Cas no 1095174-72-3 (6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide)
6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide
- 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide
-
- MDL: MFCD11629576
- Inchi: 1S/C10H13ClN2O2S/c11-10-5-4-9(7-12-10)16(14,15)13-6-8-2-1-3-8/h4-5,7-8,13H,1-3,6H2
- InChI Key: NRJPOQIPOVWWQE-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)S(NCC1CCC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 324
- XLogP3: 2.1
- Topological Polar Surface Area: 67.4
6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 196695-2.500g |
6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide, 95% |
1095174-72-3 | 95% | 2.500g |
$1733.00 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1511755-1g |
6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide |
1095174-72-3 | 98% | 1g |
¥9817.00 | 2024-08-09 |
6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide
Professional Introduction to Compound with CAS No. 1095174-72-3 and Product Name: 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide
The compound with the CAS number 1095174-72-3 and the product name 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of a chloro substituent on the pyridine ring, combined with a cyclobutylmethyl group and a sulfonamide moiety, endows this molecule with distinct chemical and pharmacological characteristics that make it a promising candidate for further exploration.
One of the most intriguing aspects of 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloro group on the pyridine ring can serve as a versatile handle for further functionalization, allowing chemists to introduce additional modifications that may enhance its biological activity. Meanwhile, the cyclobutylmethyl group contributes to steric hindrance, which can influence both the solubility and metabolic stability of the compound. These features are particularly valuable in the design of drugs that require precise targeting and prolonged activity.
Recent research has highlighted the importance of sulfonamide derivatives in medicinal chemistry. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonamide moiety in 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide is expected to play a crucial role in modulating the pharmacokinetic profile of any drug derivative it is incorporated into. This makes it an attractive scaffold for developing novel therapeutics that can address unmet medical needs.
In addition to its structural versatility, 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide has shown promise in preclinical studies as a potential kinase inhibitor. Kinases are enzymes that play a critical role in many cellular processes, including cell growth, differentiation, and apoptosis. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting specific kinases, compounds like 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide could offer a new approach to treating these conditions. The compound's ability to interact with kinase active sites while maintaining selectivity is a key area of interest for researchers.
The synthesis of 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide involves several sophisticated chemical transformations that highlight the ingenuity of modern organic synthesis. The process typically begins with the preparation of a pyridine derivative, followed by chlorination at the 6-position. Subsequent introduction of the cyclobutylmethyl group requires careful control over reaction conditions to ensure high yield and purity. Finally, sulfonation at the 3-position completes the molecular framework. Each step in this synthetic pathway presents unique challenges but also opportunities for optimization and innovation.
One of the most recent advancements in the study of 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide has been its application in computational chemistry simulations. These simulations have allowed researchers to predict the compound's binding affinity to various biological targets with remarkable accuracy. By leveraging advanced algorithms and large-scale databases, scientists have been able to identify potential drug candidates much more efficiently than traditional methods allow. This approach has not only accelerated the drug discovery process but also provided valuable insights into how structural modifications can influence biological activity.
The future prospects for 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide are vast and exciting. As our understanding of molecular interactions continues to grow, so too does our ability to design molecules with tailored properties. The combination of experimental chemistry and computational modeling offers a powerful platform for developing new drugs that can address complex diseases more effectively than ever before. It is hoped that further research will uncover even more about this compound's potential applications and contribute to groundbreaking advancements in medicine.
In conclusion, 6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide represents a significant contribution to pharmaceutical chemistry. Its unique structure and versatile functional groups make it an excellent candidate for further exploration as an intermediate in drug development. With ongoing research focused on its pharmacological properties and synthetic pathways, this compound is poised to play a crucial role in shaping the future of medicine.
1095174-72-3 (6-Chloro-N-(cyclobutylmethyl)pyridine-3-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)